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Compound of Interest

Compound Name: Acetylpropionyl peroxide

Cat. No.: B15484938

A Note on Nomenclature: The term "acetylpropionyl peroxide" is not standard in chemical
literature. It is likely a conflation of two distinct compounds: diacetyl peroxide and dipropionyl
peroxide. This guide will address the structure elucidation of both of these compounds, which
are members of the diacyl peroxide family. Diacyl peroxides are characterized by the peroxide
functional group (—O-0O-) flanked by two acyl groups.

This technical guide provides an in-depth overview of the methodologies used to elucidate the
structures of diacetyl peroxide and dipropionyl peroxide, catering to researchers, scientists, and
professionals in drug development.

Physicochemical Properties

A summary of the key physicochemical properties of diacetyl peroxide and dipropionyl peroxide
is presented below. These properties are fundamental to their handling, characterization, and
application.
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Property Diacetyl Peroxide Dipropionyl Peroxide
Chemical Formula CaHeO4[1] CeH1004[2]
Molar Mass 118.088 g/mol [1] 146.14 g/mol [3]
Colorless crystals or oily . .
Appearance o Available as a 25% solution[3]
liquid[1]

] ] Not available for pure
Melting Point 30 °C (86 °F; 303 K)[1]

substance
N ) Not available for pure
Boiling Point 63 °C at 21 mmHg[1]
substance
) Not available for pure
Density 1.163 g/cm3[1]
substance
CAS Number 110-22-5[1] 3248-28-0[2]
_ _ Propanoyl
IUPAC Name Acetic peroxyanhydride[1]
propaneperoxoate[3]
SMILES O=C(0O0C(=0)C)C[1] CCC(=0)00C(=0)CCJ3]

Synthesis and Experimental Protocols

The synthesis of diacyl peroxides like diacetyl and dipropionyl peroxide generally involves the
reaction of an acid anhydride or acid chloride with a source of peroxide, such as hydrogen
peroxide or sodium peroxide, under controlled temperature conditions.[1][4] These compounds
are highly explosive and shock-sensitive, necessitating extreme caution and the use of dilute
solutions.[1]

General Synthesis of Diacetyl Peroxide

A common laboratory-scale synthesis involves the reaction of acetic anhydride with sodium
peroxide in an ethereal solvent at low temperatures.[4]

Protocol:
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A mixture of acetic anhydride and diethyl ether is prepared in a reaction vessel and cooled to
approximately -15 °C.

Sodium peroxide is added to the cooled mixture.

Finely crushed ice is then added portion-wise over a period of 10 minutes while maintaining
vigorous agitation and low temperature.[4]

The agitation is continued for an additional 10 minutes after the ice addition is complete.
The ethereal layer containing the diacetyl peroxide is separated.
The ethereal solution is then dried over a suitable drying agent like calcium chloride.

The ether is allowed to evaporate at room temperature to yield crystalline diacetyl peroxide.

[4]
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Synthesis of Diacetyl Peroxide

Structure Elucidation Workflow

The structural confirmation of diacyl peroxides relies on a combination of spectroscopic
techniques. Each technique provides unique information about the molecular structure.

Synthesis and Purification

[NMR Spectroscop)j

(*H, 13C) Infrared (IR) Spectroscoma

[Mass Spectrometry (MS)

Combined Spectroscopic Data Analysis

Structure Confirmation
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Structure Elucidation Workflow

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

molecule.

o Expected Data for Diacetyl Peroxide (C4aHeOa4): The molecular ion peak ([M]*) would be
observed at m/z = 118.0266. Common fragments would include the acetyl radical (CHsCOe,
m/z = 43) and subsequent loss of CO:.

o Expected Data for Dipropionyl Peroxide (CeH1004): The molecular ion peak would be
observed at m/z = 146.0579. Fragmentation would likely involve the propionyl radical
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(CH3CH2COs, miz = 57).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the hydrogen and carbon environments
within the molecule.

IH NMR:

o Diacetyl Peroxide: A single sharp singlet would be expected for the six equivalent methyl
protons (2 x CHs). The chemical shift would be in the region of 2.2-2.3 ppm.

» Dipropionyl Peroxide: Two signals would be anticipated: a triplet for the six methyl protons (2
x CHs) and a quartet for the four methylene protons (2 x CHz).

13C NMR:

» Diacetyl Peroxide: Two distinct signals would be expected: one for the methyl carbons and
another for the carbonyl carbons.

» Dipropionyl Peroxide: Three signals would be anticipated: one for the methyl carbons, one
for the methylene carbons, and one for the carbonyl carbons.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. For diacyl
peroxides, the most characteristic absorption bands are:

e C=0 Stretch: A strong, sharp absorption band is expected in the region of 1750-1820 cm™1,
The exact position can be influenced by the electronic effects of the alkyl groups.

e O-0O Stretch: A weak to medium absorption band is expected in the region of 820-890 cm~1.
This band can sometimes be difficult to identify due to its weakness.

e C-O Stretch: Absorption bands corresponding to the C-O single bonds are also expected.

Decomposition Pathway
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Diacyl peroxides are known to be unstable and can decompose, often initiated by heat or light.
The decomposition proceeds via homolytic cleavage of the weak O-O bond to form acyloxy
radicals. These radicals can then undergo further reactions, such as decarboxylation to form
alkyl radicals and carbon dioxide.

[R-C(O)O-OC (O)-R) Homolytic Cleavage m Decarboxylation M
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15484938#acetylpropionyl-peroxide-structure-
elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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